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A Technical Guide to the Physical Properties of
Glycerol Diacetate

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a focused overview of the core physical properties of
glycerol diacetate, also known as diacetin. As a compound of interest in pharmaceutical
formulations, food technology, and as a plasticizer, a thorough understanding of its physical
characteristics is paramount for its application and process optimization. This document
presents key data on its boiling point and density, outlines standardized experimental protocols
for their determination, and illustrates the relationship between its physical state and molecular
interactions.

Introduction to Glycerol Diacetate

Glycerol diacetate (C7H1205) is the diester of glycerol and acetic acid.[1][2][3] It typically exists
as a mixture of two isomers: 1,2-glycerol diacetate and 1,3-glycerol diacetate.[2][3] Itis a
colorless, odorless, and viscous liquid with a high boiling point.[1][2][3] Its hygroscopic nature
and miscibility with water and alcohol make it a versatile solvent and humectant in various
applications.[4]

Core Physical Properties
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The boiling point and density of glycerol diacetate are critical parameters for its handling,
processing, and application in various fields. The following table summarizes the reported
values for these properties from various sources.

Physical Property Value Conditions
Boiling Point 280 °C @ 760 mmHg
245.00 to 280.00 °C @ 760.00 mm Hg

259 °C Not specified

259 - 261 °C Not specified

Density 1.17 g/mL @ 25 °C
1.17000 to 1.12000 g/cm?3 @ 25.00 °C

1.184 g/mL Not specified

1.1875 g/lcm3 Not specified

1.175-1.195 g/cm3 @ 20 °C

Experimental Protocols

Accurate determination of boiling point and density is essential for quality control and research
purposes. The following are detailed methodologies for these key experiments.

Determination of Boiling Point

The boiling point of a high-boiling liquid like glycerol diacetate can be determined using several
established methods.

1. Thiele Tube Method
This micro-method is suitable for small sample volumes.

o Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), rubber band,
heating oil, and a heat source.
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e Procedure:

o

A small amount of the glycerol diacetate sample is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed inside the test tube containing
the sample.

The test tube is attached to a thermometer using a rubber band, ensuring the sample is
level with the thermometer bulb.

The assembly is placed in a Thiele tube filled with a suitable heating oil (e.g., mineral oil or
silicone oil).

The side arm of the Thiele tube is gently heated, allowing for even heat distribution
through convection currents in the oil.

As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow
stream of bubbles.

Heating is continued until a continuous and rapid stream of bubbles emerges from the
capillary tube.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases, and the liquid
is drawn back into the capillary tube.[5] This is the point where the vapor pressure of the
sample equals the atmospheric pressure.[6]

2. Distillation Method

For larger sample volumes, a simple distillation setup can be used to determine the boiling

point.

o Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, and

boiling chips.

e Procedure:
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o A measured volume of glycerol diacetate (at least 5 mL) and a few boiling chips are placed
in the distillation flask.[5]

o The distillation apparatus is assembled, ensuring the thermometer bulb is positioned
correctly, with the top of the bulb just below the side arm of the distillation flask leading to
the condenser.

o The sample is heated to a gentle boil.

o The temperature is recorded when the vapor condensation ring is stable and the
temperature on the thermometer remains constant during the distillation of the bulk of the
liquid.[5]

o The barometric pressure should be recorded and the boiling point corrected to standard
pressure if necessary.[5]

Determination of Density

The density of a viscous liquid like glycerol diacetate can be accurately measured using
several standard methods.

1. Digital Density Meter (Oscillating U-Tube Method) - ASTM D4052 / ASTM D7777
This is a modern and precise method for determining density.[7][8]

o Apparatus: Digital density meter with an oscillating U-tube and a temperature-controlled cell.

[8]
e Procedure:

o The instrument is calibrated using two standards of known density, typically dry air and
deionized water.

o The temperature of the measuring cell is set to the desired temperature (e.g., 25 °C) and
allowed to stabilize.

o The glycerol diacetate sample is introduced into the U-tube, ensuring there are no air
bubbles.[8] For viscous samples, this may require a syringe or an automated injection

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://ayalytical.com/astm-d7777/
https://wiki.anton-paar.com/at-de/density-and-density-measurement/astm-d4052/
https://wiki.anton-paar.com/at-de/density-and-density-measurement/astm-d4052/
https://wiki.anton-paar.com/at-de/density-and-density-measurement/astm-d4052/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166006?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

system.[8]

o The instrument measures the oscillation period of the U-tube filled with the sample. This
period is directly related to the density of the sample.

o The density is automatically calculated by the instrument and displayed.
2. Pycnometer Method (Bingham Pycnometer) - ASTM D1480
This is a classic and highly accurate gravimetric method suitable for viscous materials.[9]

o Apparatus: A Bingham pycnometer (a glass flask with a precisely known volume), a
constant-temperature bath, and an analytical balance.

e Procedure:

[¢]

The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined.

o The pycnometer is filled with the glycerol diacetate sample, taking care to avoid air
bubbles. For viscous liquids, this may be done at an elevated temperature.

o The filled pycnometer is placed in a constant-temperature bath until it reaches thermal
equilibrium at the desired temperature (e.g., 25 °C).

o The volume is adjusted precisely to the calibration mark on the pycnometer.

o The exterior of the pycnometer is cleaned and dried, and its mass is accurately
determined.

o The density is calculated by dividing the mass of the sample by the known volume of the
pycnometer.

Interrelation of Physical Properties

The physical properties of glycerol diacetate are intrinsically linked to its molecular structure
and the intermolecular forces at play. The following diagram illustrates this relationship.
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Relationship of Physical Properties of Glycerol Diacetate

Molecular Structure
(Glycerol + 2 Acetic Acid Esters)

Intermolecular Forces
(Hydrogen Bonding, Dipole-Dipole, van der Waals)

strong forces require more energy to overcome |efficient packing and molecular weight \resistance to flow

High Boiling Point Density Viscosity
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Caption: Logical flow from molecular structure to physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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density).]. BenchChem, [2025]. [Online PDF]. Available at:
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boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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